Vertically aligned PANI nanorod arrays grown on graphene oxide nanosheets for a high-performance NH3 gas sensor†
RSC Advances Pub Date: 2017-07-03 DOI: 10.1039/C7RA04636G
Abstract
In this paper, vertically aligned PANI nanorod arrays were successfully prepared on GO nanosheets at low temperature via a dilute polymerization method, in which the GO nanosheets with abundant hydrophilic groups were employed to support the heterogeneous growth of uniformly-distributed PANI nanorod arrays. The acquired nanocomposite was characterized by scanning electron microscopy (SEM), transmission electron microscopy (TEM), Fourier transform infrared spectroscopy (FTIR), Raman spectroscopy, and X-ray photoelectron spectroscopy (XPS). NH3 sensing performances of the as-prepared nanocomposite were carefully examined. With the help of the enhanced synergistic effect derived from the large number of p–n heterojunctions in the deliberately-designed microstructure, the device exhibited an enhanced response to NH3 vapor (14.63 at 50 ppm), wide dynamic range (1–6400 ppm), and fast response and recovery processes, in comparison to pure PANI nanofibers. The impact of the drop-coating amount of the sensing nanocomposite on the sensing performances was also investigated to find out the suitable amount for fabricating a high-performance ammonia sensor. Herein, the superior performances of the proposed well-organized microstructure make it an effective nanocomposite for gas sensing applications.
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